Cas no 1882531-78-3 (3-Pentanone, 2-[(3,5-dichlorophenyl)thio]-)

• Product Name: 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]-
• CAS No: 1882531-78-3
• MF: C₁₁H₁₂Cl₂OS
• MW: 263.183380126953
• CID: 5253707
• Update Time: 2025-05-20

3-Pentanone, 2-[(3,5-dichlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]-

• Inchi： 1S/C11H12Cl2OS/c1-3-11(14)7(2)15-10-5-8(12)4-9(13)6-10/h4-7H,3H2,1-2H3
• InChI Key： ORYDKQQQHKFQRT-UHFFFAOYSA-N
• SMILES： CC(SC1=CC(Cl)=CC(Cl)=C1)C(=O)CC

Additional information on 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]-

3-Pentanone, 2-[(3,5-dichlorophenyl)thio]- (CAS No. 1882531-78-3): A Comprehensive Overview in Modern Chemical Research

3-Pentanone, 2-[(3,5-dichlorophenyl)thio]-, identified by the Chemical Abstracts Service Number (CAS No.) 1882531-78-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic thioether derivative has garnered attention due to its unique structural properties and potential applications in drug development and material science. The compound's molecular structure, featuring a pentanone backbone conjugated with a thioether group linked to a 3,5-dichlorophenyl moiety, imparts distinct chemical reactivity and functional versatility.

The synthesis of 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]- involves meticulous organic transformations that highlight the compound's synthetic accessibility. Researchers have explored various methodologies to optimize yield and purity, often employing palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies. These synthetic approaches not only underscore the compound's feasibility for large-scale production but also demonstrate its compatibility with modern green chemistry principles.

In recent years, the pharmaceutical industry has shown keen interest in exploring novel heterocyclic compounds for their therapeutic potential. The structural motif of 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]- aligns well with this trend, as it combines aromaticity with sulfur-containing functionalities—elements known to enhance binding affinity and metabolic stability in drug candidates. Preliminary computational studies suggest that this compound exhibits favorable interactions with biological targets, making it a promising scaffold for further medicinal chemistry investigations.

The role of 3,5-dichlorophenyl groups in medicinal chemistry is well-documented, as they can modulate electronic properties and improve pharmacokinetic profiles. In the context of 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]-, these substituents contribute to the compound's solubility and bioavailability while allowing for fine-tuning of its pharmacological effects. Such features are particularly valuable in the development of small-molecule drugs targeting neurological disorders or inflammatory conditions.

Advances in spectroscopic techniques have enabled detailed structural elucidation of 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]-, providing insights into its conformational dynamics and intermolecular interactions. NMR spectroscopy reveals characteristic resonances that confirm the presence of the thioether linkage and aromatic ring systems. Mass spectrometry analyses further validate the molecular weight and fragmentation patterns consistent with its proposed structure. These analytical validations are crucial for ensuring reproducibility in synthetic routes and quality control in subsequent applications.

The compound's potential extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for applications in organic electronics or as an intermediate in polymer synthesis. The interplay between the pentanone moiety and the electron-withdrawing dichlorophenyl group could be leveraged to design materials with tailored optoelectronic characteristics. Such interdisciplinary applications underscore the versatility of 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]- as a building block for innovative research.

Ongoing research is delving into the biological activity of derivatives of 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]-. In vitro assays have begun to explore its effects on enzyme inhibition and receptor binding affinity. Early findings indicate that modifications to the thioether group or aromatic ring can significantly alter its pharmacological profile. This underscores the importance of structure-activity relationship (SAR) studies in optimizing derivatives for specific therapeutic indications.

The environmental impact of synthesizing and utilizing 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]- is also a critical consideration. Efforts are underway to develop sustainable synthetic pathways that minimize waste generation and hazardous byproducts. Catalytic methods are being prioritized to enhance efficiency while reducing reliance on traditional reagents. These green chemistry initiatives align with global efforts to promote sustainable industrial practices without compromising chemical innovation.

The future prospects for 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]- are bright, driven by its multifaceted utility across multiple scientific disciplines. As computational modeling techniques advance, virtual screening approaches will likely identify new derivatives with enhanced properties for drug discovery or material applications. Collaborative research initiatives between academia and industry will be essential to translate laboratory findings into commercializable products.

In conclusion, 3-Pentanone, 2-[(3,5-dichlorophenyl)thio]- (CAS No. 1882531-78-3) represents a compelling example of how structural complexity can yield functional diversity in chemical research. Its synthesis challenges continue to drive innovation in organic chemistry methodologies while its potential applications promise advancements in medicine and materials science alike. As research progresses，this compound will undoubtedly remain at the forefront of scientific inquiry，offering new opportunities for discovery。